Cas no 946272-75-9 (N-{4-(6-ethoxy-2-methylpyrimidin-4-yl)aminophenyl}-3-methylbutanamide)

• Product Name: N-{4-(6-ethoxy-2-methylpyrimidin-4-yl)aminophenyl}-3-methylbutanamide
• CAS No: 946272-75-9
• MF: C₁₈H₂₄N₄O₂
• MW: 328.408763885498
• CID: 6221816
• PubChem ID: 42474403
• Update Time: 2025-11-07

N-{4-(6-ethoxy-2-methylpyrimidin-4-yl)aminophenyl}-3-methylbutanamide Chemical and Physical Properties

Names and Identifiers

• N-{4-(6-ethoxy-2-methylpyrimidin-4-yl)aminophenyl}-3-methylbutanamide
• N-(4-((6-ethoxy-2-methylpyrimidin-4-yl)amino)phenyl)-3-methylbutanamide
• N-{4-[(6-ethoxy-2-methylpyrimidin-4-yl)amino]phenyl}-3-methylbutanamide
• SR-01000912787
• 946272-75-9
• F2444-0071
• SR-01000912787-1
• N-[4-[(6-ethoxy-2-methylpyrimidin-4-yl)amino]phenyl]-3-methylbutanamide
• AKOS024648664

• Inchi： 1S/C18H24N4O2/c1-5-24-18-11-16(19-13(4)20-18)21-14-6-8-15(9-7-14)22-17(23)10-12(2)3/h6-9,11-12H,5,10H2,1-4H3,(H,22,23)(H,19,20,21)
• InChI Key： FTPVAMNZVURMAR-UHFFFAOYSA-N
• SMILES： O=C(CC(C)C)NC1C=CC(=CC=1)NC1C=C(N=C(C)N=1)OCC

Computed Properties

• Exact Mass: 328.18992602g/mol
• Monoisotopic Mass: 328.18992602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 383
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 76.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on N-{4-(6-ethoxy-2-methylpyrimidin-4-yl)aminophenyl}-3-methylbutanamide

N-{4-(6-Ethoxy-2-Methylpyrimidin-4-yl)Aminophenyl}-3-Methylbutanamide: A Comprehensive Overview

N-{4-(6-Ethoxy-2-Methylpyrimidin-4-yl)Aminophenyl}-3-Methylbutanamide, also identified by the CAS Registry Number 946272-75-9, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of amides, characterized by its unique structure that combines a pyrimidine ring system with an amide functional group. The molecule's structure is further enriched by the presence of ethoxy and methyl substituents, which contribute to its chemical stability and bioavailability.

The synthesis of N-{4-(6-Ethoxy-2-Methylpyrimidin-4-yl)Aminophenyl}-3-Methylbutanamide involves a series of well-defined organic reactions, including nucleophilic substitutions, condensations, and amide bond formations. Recent advancements in synthetic chemistry have enabled the optimization of these reactions, leading to higher yields and improved purity levels. The compound's structure has been extensively studied using modern analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry, confirming its molecular formula as C₁₈H₂₅N₃O₂.

One of the most promising applications of this compound lies in the field of drug discovery. Preclinical studies have demonstrated that N-{4-(6-Ethoxy-2-Methylpyrimidin-4-yl)Aminophenyl}-3-Methylbutanamide exhibits potent biological activity, particularly in modulating key cellular pathways associated with inflammation and oxidative stress. Researchers have reported that this compound acts as a selective inhibitor of certain kinases, making it a potential candidate for the development of novel anti-inflammatory and antioxidant therapies.

In addition to its pharmacological applications, this compound has shown interesting properties in materials science. Its ability to form stable crystalline structures under specific conditions makes it a valuable component in the design of advanced materials for electronic and optical applications. Recent studies have explored its potential as a precursor for organic semiconductors, where its electronic properties could contribute to the development of more efficient devices.

The environmental impact of N-{4-(6-Ethoxy-2-Methylpyrimidin-4-yl)Aminophenyl}-3-Methylbutanamide has also been a subject of interest. Ecotoxicological assessments have indicated that the compound exhibits low toxicity to aquatic organisms under standard test conditions. However, further research is required to fully understand its long-term effects on ecosystems and to develop sustainable methods for its production and disposal.

In conclusion, N-{4-(6-Ethoxy-2-Methylpyrimidin-4-yl)Aminophenyl}-3-Methylbutanamide (CAS No. 946272-75-9) represents a versatile compound with diverse applications across multiple scientific disciplines. Its unique chemical structure, coupled with recent advancements in synthetic and analytical techniques, positions it as a valuable tool in both academic research and industrial development. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to make significant contributions to the advancement of science and technology.